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Compound of Interest

Compound Name:
5-Bromo-2-(pyrrolidin-1-

yl)benzaldehyde

Cat. No.: B112962 Get Quote

CAS Number: 742099-40-7

This technical guide provides an in-depth overview of 5-Bromo-2-(pyrrolidin-1-
yl)benzaldehyde, a substituted aromatic aldehyde of interest to researchers and professionals

in drug discovery and organic synthesis. Due to the limited availability of direct experimental

data for this specific compound in public literature, this guide combines information from

suppliers with established chemical principles and data from structurally related compounds to

offer a comprehensive resource.

Chemical and Physical Properties
5-Bromo-2-(pyrrolidin-1-yl)benzaldehyde is a halogenated aromatic aldehyde containing a

pyrrolidine moiety. Its chemical structure suggests its utility as a versatile building block in the

synthesis of more complex molecules, particularly in the development of novel pharmaceutical

agents. The pyrrolidine ring can influence the molecule's solubility, lipophilicity, and metabolic

stability, while the bromo and aldehyde functionalities offer reactive sites for further chemical

modifications.

Table 1: Physicochemical Properties of 5-Bromo-2-(pyrrolidin-1-yl)benzaldehyde
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Property Value Source/Method

CAS Number 742099-40-7 Chemical Abstract Service

Molecular Formula C₁₁H₁₂BrNO Derived from Structure

Molecular Weight 254.12 g/mol Calculated

Appearance Not specified (likely a solid)
Inferred from related

compounds

Purity ≥98% [1]

Solubility

Expected to be soluble in

common organic solvents like

dichloromethane, ethyl

acetate, and methanol.

Inferred from structure

Melting Point Not available -

Boiling Point Not available -

Synthesis and Experimental Protocols
A definitive, published experimental protocol for the synthesis of 5-Bromo-2-(pyrrolidin-1-
yl)benzaldehyde is not readily available. However, a plausible synthetic route can be devised

based on standard organic chemistry transformations and literature precedents for analogous

compounds. A likely approach involves the nucleophilic aromatic substitution of a suitable

starting material, such as 5-bromo-2-fluorobenzaldehyde, with pyrrolidine.

Proposed Synthetic Protocol: Nucleophilic Aromatic
Substitution
This proposed method is based on the known reactivity of activated aryl halides with amines.

Reaction Scheme:
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Product

5-Bromo-2-fluorobenzaldehyde

5-Bromo-2-(pyrrolidin-1-yl)benzaldehyde
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Base (e.g., K₂CO₃)
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Heat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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